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Compound of Interest

Compound Name: 2-(Phenyilthio)benzoic acid

An In-depth Technical Guide to the Safe Handling of 2-(Phenylthio)benzoic Acid

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring both personal safety and the integrity of
experimental outcomes. This guide provides a comprehensive overview of the safety and
handling protocols for 2-(Phenylthio)benzoic acid, a versatile bifunctional organic compound
utilized in synthetic organic and medicinal chemistry research.[1] This document is intended to
serve as a technical resource, offering in-depth information on the compound's properties,
hazards, and the necessary precautions for its safe use in a laboratory setting.

Compound Profile and Research Applications

2-(Phenylthio)benzoic acid (CAS No. 1527-12-4) is a molecule featuring a benzoic acid
scaffold substituted at the 2-position with a phenylthio group.[1] This unique structure makes it
a valuable intermediate in the synthesis of various sulfur and oxygen-containing heterocycles
and a building block for potentially pharmacologically active molecules.[1] Its derivatives have
been explored for a range of biological activities, including antimicrobial and anticancer
properties.[1] Given its role in the development of novel therapeutics, a thorough understanding
of its safety profile is essential for all personnel who may handle it.

Hazard Identification and Classification

While comprehensive toxicological data for 2-(Phenylthio)benzoic acid is not extensively
documented, information from available Safety Data Sheets (SDS) and related compounds
allows for a thorough hazard assessment. The primary hazards are associated with irritation
and potential harm upon ingestion or repeated exposure.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b072160?utm_src=pdf-interest
https://www.benchchem.com/product/b072160?utm_src=pdf-body
https://www.benchchem.com/product/b072160?utm_src=pdf-body
https://www.benchchem.com/product/b072160
https://www.benchchem.com/product/b072160?utm_src=pdf-body
https://www.benchchem.com/product/b072160
https://www.benchchem.com/product/b072160
https://www.benchchem.com/product/b072160
https://www.benchchem.com/product/b072160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Statements (based on related compounds and available data):
e Causes skin irritation.[2][3]

o Causes serious eye damage/irritation.[2][3]

o May be harmful if swallowed.[4]

e May cause respiratory irritation.[5]

e May cause damage to organs through prolonged or repeated exposure.[2]

It is crucial to handle this compound with the assumption that it is hazardous and to take all
necessary precautions to avoid direct contact.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Phenylthio)benzoic acid is provided in
the table below. This information is critical for understanding its behavior under various
experimental conditions and for safe storage.

Property Value Source
CAS Number 1527-12-4 [6][71[8]
Molecular Formula C13H1002S [61[71[8]
Molecular Weight 230.28 g/mol [61[71[8]
Appearance White to off-white crystalline ]
powder
Melting Point 122 °C 9]
Boiling Point 249 °C [9]
Solubility Slight solubility in water 9]

Room temperature, in a dry,
Storage Temperature ) [10]
well-ventilated area
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Safe Handling and Storage

Adherence to proper handling and storage protocols is the most effective way to minimize risks
associated with 2-(Phenylthio)benzoic acid.

Handling:

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to
minimize dust generation and inhalation.[3][11]

o Personal Hygiene: Wash hands thoroughly after handling.[2][3][11][12] Do not eat, drink, or
smoke in areas where the chemical is handled or stored.[2][4]

» Avoiding Contact: Avoid contact with skin, eyes, and clothing.[2][9] Avoid breathing dust.[2][9]
[11]

Storage:

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[2][13]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[2]

[9]

o Hygroscopicity: The product may be slightly hygroscopic and should be stored in a dry
environment to prevent caking.[9]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are essential to prevent exposure.

o Engineering Controls: Ensure adequate ventilation. Safety showers and eyewash stations
should be readily available.[9]

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5][12] Standard EN
166 (EU) or NIOSH (US) approved eye protection is recommended.[12]
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» Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).
[9][12] Gloves should be inspected before use.[12] Contaminated clothing should be
removed and washed before reuse.[2][12]

» Respiratory Protection: If dust is generated and exposure limits may be exceeded, a
NIOSH/MSHA approved respirator should be used.[4][9]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[6][14][15]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes.[2][6][9][11][16] Seek medical attention if
irritation persists.[2][3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[2][6][9][11][16] Remove contact lenses if present and easy to do.[2][12] Seek
immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting.[2][6] Rinse the mouth with water and drink 2-4 cupfuls of
milk or water.[11] Never give anything by mouth to an unconscious person.[6][15] Call a
physician or poison control center immediately.[6][15]

Firefighting Measures:

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[2] Dust can form an explosive
mixture with air.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][6][14][15]
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Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[5][6] Avoid dust formation and
breathing vapors or dust.[5][6] Ensure adequate ventilation.[5][6] Wear appropriate PPE.[5]

[6]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[4][5][6]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[5][9] Avoid creating dust.[5] Ventilate the area and wash the spill site
after material pickup is complete.[11]

Workflow for Accidental Spill Response

The following diagram outlines the logical workflow for responding to a spill of 2-
(Phenylthio)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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